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Introduction

Dimethyl methylphosphonate (DMMP) is an organophosphorus compound with the chemical
formula CHsPO(OCHSs)2.[1] It is a colorless liquid at room temperature and is primarily utilized
as a flame retardant.[1][2] Beyond its principal application in enhancing the fire safety of
materials, DMMP serves various roles in industrial and research settings. These include use as
a preignition additive for gasoline, an anti-foaming agent, a plasticizer, a stabilizer, a textile
conditioner, an antistatic agent, and an additive for solvents and low-temperature hydraulic
fluids.[1][3] Notably, due to its structural similarity to nerve agents like sarin, DMMP is also
employed as a non-toxic simulant for the calibration of detectors and for training in
decontamination procedures.[1][2] This guide provides a comprehensive overview of the core
characteristics of DMMP, including its physicochemical properties, synthesis, and key
applications.

Physicochemical and Toxicological Properties

The fundamental properties of DMMP are summarized in the tables below, providing a ready
reference for researchers and professionals.

Table 1: General and Physical Properties of DMMP
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Property Value Reference(s)
CAS Number 756-79-6 [1103114]
Molecular Formula C3Ho0sP [1103114]
Molecular Weight 124.08 g/mol [11[31[5]
Appearance Colorless liquid [11[3]

Odor Characteristic/Pleasant [3][4][6]
Melting Point -50 °C [11[4]

Boiling Point 181 °C at 760 mmHg [11[4115]
Density 1.145 g/mL at 25 °C [11[7]

Vapor Pressure

1.2 mmHg at 77°F (25 °C)

[5]

<0.1 mmHg at 20 °C

[7](8]

Solubility in Water

>100 g/L at 21 °C; slowly
hydrolyzes

[1]3]

LogP (Octanol-Water Partition

Coefficient)

-0.61

[3]09]

Refractive Index (n20/D)

1.413

[7](8]

Flash Point

69 °C (closed cup)

[1]

110 °F (43.3 °C)

[5]

Table 2: Toxicological Data for DMMP
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Parameter Value Species Reference(s)
LD50 (Oral) 8,210 mg/kg Rat [1]

10,190 mg/kg Rat [9][10]

LD50 (Dermal) >2,000 mg/kg Rabbit [1]

LC50 (Inhalation) 20.13 mg/L (1h) Rat [1]

Harmful if inhaled,
swallowed, or

Hazards absorbed through the [4]
skin. Suspected

carcinogen.

Synthesis and Characterization

Synthesis of Dimethyl Methylphosphonate via the
Michaelis-Arbuzov Reaction

The primary method for synthesizing DMMP is the Michaelis-Arbuzov reaction.[1][11] This
reaction involves the treatment of a trivalent phosphorus ester, such as trimethyl phosphite,
with an alkyl halide, like iodomethane.

Experimental Protocol:

A general laboratory-scale synthesis of DMMP via the Michaelis-Arbuzov reaction is described
below. It should be noted that specific reaction conditions, such as temperature and time, can
be optimized to improve yield.[12][13]

o Reaction Setup: A reaction vessel equipped with a reflux condenser, a magnetic stirrer, and a
nitrogen inlet is charged with trimethyl phosphite.

o Reagent Addition: lodomethane is added dropwise to the trimethyl phosphite at room
temperature with continuous stirring. The reaction is exothermic, and the addition rate should
be controlled to maintain the desired reaction temperature.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://en.wikipedia.org/wiki/Dimethyl_methylphosphonate
https://m.chemicalbook.com/ProductChemicalPropertiesCB8418753_EN.htm
https://www.drugfuture.com/chemdata/dmmp.html
https://en.wikipedia.org/wiki/Dimethyl_methylphosphonate
https://en.wikipedia.org/wiki/Dimethyl_methylphosphonate
https://www.chemeurope.com/en/encyclopedia/Dimethyl_methylphosphonate.html
https://www.benchchem.com/product/b1257008?utm_src=pdf-body
https://en.wikipedia.org/wiki/Dimethyl_methylphosphonate
http://medbox.iiab.me/kiwix/wikipedia_en_medicine_2019-12/A/Dimethyl_methylphosphonate
https://www.scientific.net/AMR.804.29
https://www.researchgate.net/publication/272035840_Synthesis_and_Characterization_of_a_Flame_Retardant_Dimethyl_Methyl_Phosphonate_DMMP_and_its_Application_in_FRP
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1257008?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory
- Check Availability & Pricing

» Reaction Conditions: After the addition is complete, the reaction mixture is heated to a
temperature typically ranging from 170-180°C for a period of 2-13 hours.[12][14] The
progress of the reaction can be monitored by techniques such as 3P NMR spectroscopy.

o Work-up and Purification: Upon completion, the reaction mixture is cooled to room
temperature. The crude product is then purified by vacuum distillation to yield pure dimethyl

methylphosphonate.[14]

Reactants
CHsl
lodomethane
Product
+ CHsl
P(OCHs)3 (Michaelis-Arbuzov Reaction) CH3PO(OCHs3)2
Trimethyl phosphite Dimethyl methylphosphonate

Click to download full resolution via product page

Figure 1. Synthesis of DMMP via the Michaelis-Arbuzov Reaction.

Spectroscopic Characterization

The identity and purity of synthesized DMMP are typically confirmed using various
spectroscopic techniques.

Experimental Protocols:

o Fourier-Transform Infrared (FTIR) Spectroscopy: An FTIR spectrum of DMMP is recorded to
identify characteristic functional groups. A small amount of the liquid sample is placed
between two KBr plates or analyzed using an ATR (Attenuated Total Reflectance) accessory.
The spectrum is typically recorded in the range of 4000-400 cm~1. Key vibrational bands to
be observed include the P=0 stretching vibration, P-O-C stretching, and C-H stretching.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR spectroscopy is a powerful tool for
the structural elucidation of DMMP.
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o H NMR: A sample is dissolved in a deuterated solvent (e.g., CDCIs), and the spectrum is
recorded. The spectrum is expected to show two distinct signals: a doublet for the methyl
group attached to the phosphorus atom and a doublet for the methoxy protons.

o 13C NMR: The 8C NMR spectrum will show signals corresponding to the methyl carbon
attached to phosphorus and the methoxy carbons.

o 3P NMR: This is a particularly informative technique for phosphorus-containing
compounds. The 3P NMR spectrum of DMMP will exhibit a single signal at a characteristic
chemical shift, confirming the presence of the phosphonate group.

Applications
Flame Retardant

The primary commercial application of DMMP is as a flame retardant.[1][3][4] It is incorporated
into a variety of polymers, including polyurethane foams, unsaturated polyesters, and epoxy
resins, to reduce their flammability.[15] The phosphorus content of DMMP contributes to its
flame retardant properties by promoting char formation and scavenging radicals in the gas
phase during combustion.[2]
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Figure 2. Logical Workflow of DMMP as a Flame Retardant.

Chemical Warfare Agent Simulant

DMMP is used as a simulant for G-series nerve agents, such as sarin, for training purposes
and for the calibration of chemical agent detectors.[1][4] Its low toxicity and similar physical
properties to sarin make it a safe and effective substitute in these applications.[2]

Safety and Handling
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DMMP is considered to have low to moderate hazard.[3] It is harmful if inhaled, swallowed, or
absorbed through the skin.[4] It is also a suspected carcinogen.[4] Appropriate personal
protective equipment, including gloves, safety glasses, and a lab coat, should be worn when
handling this chemical.[3] It should be used in a well-ventilated area or in a fume hood.[3]
DMMP is combustible and should be stored away from strong oxidizing agents and strong
bases.[9] It may soften some plastics and rubbers and undergoes slow hydrolysis in contact
with water.[4][9]

Conclusion

Dimethyl methylphosphonate is a versatile organophosphorus compound with significant
industrial applications, most notably as a flame retardant. Its well-characterized
physicochemical properties and established synthesis route make it a readily accessible and
utilized chemical. While it possesses a favorable safety profile compared to the nerve agents it
simulates, appropriate handling precautions are necessary due to its potential health effects.
This guide provides core technical information to support researchers, scientists, and drug
development professionals in their understanding and utilization of DMMP.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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